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Executive Summary

The transition from monomeric organophosphates (like TCEP and TCPP) to higher molecular
weight alternatives is a critical directive for modern drug delivery devices and medical-grade
polymers. PHOSGARD C 22-R (CAS 4351-70-6), a chlorinated polyphosphate ester, presents
a viable alternative to restricted legacy flame retardants.

This guide provides a technical validation framework to confirm PHOSGARD C 22-R's
compliance with REACH (EC 1907/2006) and RoHS (2011/65/EU) standards. Unlike simple
"pass/fail" certifications, this document outlines the experimental causality required to prove
that C 22-R avoids the migration and toxicity pitfalls of its monomeric predecessors while
maintaining necessary fire safety profiles.

Part 1: The Regulatory Landscape & Chemical Logic
The Structural Differentiator

To validate compliance, one must understand the structural divergence between the candidate
(C 22-R) and restricted substances.

¢ Restricted Baseline (TCEP/TCPP): These are small, monomeric molecules. Their low
molecular weight allows them to migrate easily out of polymer matrices, leading to
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environmental persistence and bioaccumulation. TCEP is an SVHC (Substance of Very High
Concern) listed under REACH Annex XIV.

e The Candidate (PHOSGARD C 22-R): Chemically identified as 2,2-
bis(chloromethyl)trimethylene bis[bis(2-chloroethyl)phosphate]. It is an
oligomeric/diphosphate structure.

o Mechanism of Safety: The increased steric bulk and molecular weight significantly reduce
volatility and migration potential, the primary drivers for REACH restrictions on
organophosphates.

Regulatory Decision Matrix

The following decision tree illustrates the logic flow for validating C 22-R against current EU
restrictions.
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Figure 1: Regulatory compliance logic flow. Note that compliance for C 22-R often hinges on

proving the absence of unreacted starting materials (TCEP) rather than the toxicity of the C 22-

R molecule itself.

Part 2: Chemical Identity & Validation Protocols

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b3031525?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3031525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Trustworthiness in validation comes from rigorous analytical chemistry. You cannot rely solely
on a Certificate of Analysis (CoA) from a supplier; internal validation is required for GMP/GLP
environments.

Analytical Challenge: Impurity Screening

The synthesis of C 22-R can theoretically leave residual TCEP (Tris(2-chloroethyl) phosphate).
Since TCEP is strictly regulated (REACH threshold 0.1% w/w), your primary validation step is
quantifying this specific impurity.

Protocol: GC-MS Determination of Chlorophosphate
Impurities

Objective: Detect and quantify TCEP and TCPP impurities within the C 22-R matrix.
Reagents:

e Solvent: Toluene or Methanol (HPLC Grade).

¢ Internal Standard: Tributyl phosphate (TBP) or deuterated TCEP (d12-TCEP).

o Calibration Standards: TCEP (CAS 115-96-8) and TCPP (CAS 13674-84-5).
Step-by-Step Methodology:

o Sample Preparation: Dissolve 100 mg of PHOSGARD C 22-R in 10 mL of Toluene. Add 50
pL of Internal Standard solution.

» Extraction (if polymer matrix): If testing a finished foam/resin, use Soxhlet extraction with
Dichloromethane (DCM) for 6 hours, then concentrate to 2 mL.

e GC Parameters:

o

Column: DB-5ms (30m x 0.25mm x 0.25um) or equivalent non-polar phase.

[¢]

Carrier Gas: Helium at 1.0 mL/min (constant flow).

[¢]

Inlet: Splitless mode, 280°C.
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o Oven Program: 60°C (1 min) — 20°C/min — 300°C (hold 5 min).
e MS Parameters:
o Source Temp: 230°C; Quad Temp: 150°C.
o Mode: SIM (Selected lon Monitoring) for maximum sensitivity.
o Target lons:
» TCEP: m/z 249, 205, 143.

s C 22-R (Parent): Will elute significantly later due to high MW; monitor TIC for retention
time verification.

Acceptance Criteria:
e TCEP/TCPP content must be < 1000 ppm (0.1%) to satisfy REACH SVHC requirements [1].

Part 3: Comparative Performance Data

Replacing a legacy additive requires proof that performance is not compromised. The table
below contrasts PHOSGARD C 22-R against the restricted TCEP and the scrutiny-target
TCPP.

Physical & Safety Profile Comparison
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PHOSGARD C
TCEP TCPP (Watch Performance
Parameter . . 22-R L
(Restricted) List) . Implication
(Candidate)
Unique identity
CAS Number 115-96-8 13674-84-5 4351-70-6 confirms non-
SVHC status.
) C 22-R has lower
Diphosphate o
Structure Monomer Monomer ) migration
(Oligomer) )
potential.
Comparable
Phosphorus % ~10.8% ~9.5% ~10-11% flame retardancy
efficiency.
Lower halogen
) load, potentially
Chlorine % ~36.7% ~32.5% ~26-28%
better smoke
profile.
C 22-R remains
- High (loss < ] stable during
Volatility (TGA) Med-High Low )
200°C) high-temp
processing.
) ) Sustainable
Annex XIV ) Compliant (if )
REACH Status Under Evaluation supply chain
(Banned) TCEP free) i
security.

Flammability Performance (Experimental)

In rigid polyurethane foam matrices, C 22-R demonstrates superior char formation due to its

higher phosphorus density per molecule relative to volatility.

e Limiting Oxygen Index (LOI):

o TCEP Control: 23.5%

o C 22-R (Equal Loading): 24.2%
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o Interpretation: The candidate provides a slight improvement in LOI, indicating better self-
extinguishing properties [2].

Part 4: Workflow for Full Compliance Validation

To integrate C 22-R into a drug development or medical device pipeline, follow this validated
workflow. This ensures that "Compliance" is a data-backed conclusion, not just a checkbox.

| Chemical Verification | | Performance Validation

GC-MS Screen
(Limit <0.1% TCEP)

TGA Analysis
(QUEMERSIELTIY))

REVAVEVCEL :
Batch Receipt

Compliance
Dossier Generation
FTIR Fingerprint
(Identify P-O-C bands)
|

LOI/ UL-94
(Flammability)

Click to download full resolution via product page

Figure 2: Integrated Analytical and Performance Validation Workflow.

Step-by-Step Protocol Description

e Chemical Verification (The "Gatekeeper"):
o Run the GC-MS protocol defined in Section 2.2.

o Why? Even if C 22-R is compliant, a batch contaminated with >0.1% TCEP renders your
final product non-compliant under REACH Article 33.

e Thermal Stability (TGA):
o Run Thermogravimetric Analysis from 50°C to 600°C at 10°C/min under Nitrogen.
o Target: 5% weight loss temperature (

) should be
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. This confirms the additive will not volatilize during extrusion or molding, preventing
"fogging" and ensuring the FR remains in the polymer [3].

o Flammability Testing:
o Prepare standard coupons (e.g., ASTM D635 or UL-94 V-0 protocol).
o Compare flame spread rate against a TCPP control.

Part 5: Conclusion

PHOSGARD C 22-R represents a chemically logical evolution in flame retardant technology.
By moving from monomeric to oligomeric structures, it decouples fire safety performance from
the toxicity risks associated with high migration.

Final Verdict:

 REACH: Compliant, provided batch-specific validation confirms TCEP impurities are <0.1%.
¢ ROHS: Compliant (Contains no Pb, Hg, Cd, Cr6+, PBB, or PBDES).[1]

o Performance: Equivalent or superior to TCEP/TCPP with improved thermal stability.

For researchers in drug delivery and medical devices, switching to C 22-R is not just a
regulatory necessity; it is a scientifically sound upgrade to material safety and stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Validating PHOSGARD C 22-R: REACH/ROHS
Compliance & Comparative Performance Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3031525#validating-phosgard-c-22-r-
compliance-with-reach-and-rohs-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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